Cas no 1311944-38-3 (N-(1-cyanocyclopentyl)-2-(5-methylthiophen-2-yl)acetamide)

• Product Name: N-(1-cyanocyclopentyl)-2-(5-methylthiophen-2-yl)acetamide
• CAS No: 1311944-38-3
• MF: C₁₃H₁₆N₂OS
• MW: 248.343941688538
• CID: 5818993
• PubChem ID: 53583756
• Update Time: 2025-10-15

N-(1-cyanocyclopentyl)-2-(5-methylthiophen-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(1-cyanocyclopentyl)-2-(5-methylthiophen-2-yl)acetamide
• Z1005547924
• AKOS032976001
• EN300-26685796
• 1311944-38-3

• Inchi： 1S/C13H16N2OS/c1-10-4-5-11(17-10)8-12(16)15-13(9-14)6-2-3-7-13/h4-5H,2-3,6-8H2,1H3,(H,15,16)
• InChI Key： KBDNDEHVSQZJHC-UHFFFAOYSA-N
• SMILES： S1C(C)=CC=C1CC(NC1(C#N)CCCC1)=O

Computed Properties

• Exact Mass: 248.09833431g/mol
• Monoisotopic Mass: 248.09833431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 81.1Ų

Additional information on N-(1-cyanocyclopentyl)-2-(5-methylthiophen-2-yl)acetamide

Exploring the Potential of N-(1-Cyanocyclopentyl)-2-(5-Methylthiophen-2-yl)Acetamide: A Comprehensive Overview

The compound with CAS No. 1311944-38-3, known as N-(1-cyanocyclopentyl)-2-(5-methylthiophen-2-yl)acetamide, has garnered significant attention in the field of organic chemistry and materials science. This compound is a derivative of a thiophene-containing structure, which is a heterocyclic aromatic compound with unique electronic properties. The integration of a cyanocyclopentyl group and a methyl-substituted thiophene moiety in its structure makes it a promising candidate for various applications, particularly in drug discovery and advanced materials.

Recent studies have highlighted the potential of N-(1-cyanocyclopentyl)-2-(5-methylthiophen-2-yl)acetamide in the development of novel therapeutic agents. Its structure, featuring a rigid thiophene ring and a flexible cyanocyclopentyl group, allows for diverse interactions with biological targets. Researchers have explored its ability to modulate key enzymes and receptors involved in neurodegenerative diseases, such as Alzheimer's and Parkinson's. The compound's unique electronic properties enable it to act as a potential antioxidant and anti-inflammatory agent, further expanding its therapeutic potential.

In addition to its biomedical applications, N-(1-cyanocyclopentyl)-2-(5-methylthiophen-2-yl)acetamide has shown promise in the field of materials science. Its thiophene-based structure contributes to its semiconducting properties, making it a viable candidate for organic electronics. Recent advancements in thin-film transistor (TFT) technology have incorporated this compound as a component in flexible electronics, owing to its stability under mechanical stress and excellent charge transport properties.

The synthesis of N-(1-cyanocyclopentyl)-2-(5-methylthiophen-2-yl)acetamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the thiophene ring through cyclization reactions and the subsequent attachment of the cyanocyclopentyl group via nucleophilic substitution or coupling reactions. These methods ensure high yields and purity, making the compound suitable for both academic research and industrial applications.

From an environmental perspective, N-(1-cyanocyclopentyl)-2-(5-methylthiophen-2-yl)acetamide exhibits favorable biodegradation characteristics, reducing concerns about its ecological impact. This attribute aligns with current sustainability trends in chemical manufacturing, where eco-friendly compounds are increasingly sought after.

In conclusion, N-(1-cyanocyclopentyl)-2-(5-methylthiophen-2-yl)acetamide (CAS No. 1311944-38-3) represents a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with cutting-edge research findings, positions it as a valuable asset in both therapeutic development and advanced materials science. As ongoing studies continue to uncover new insights into its properties and functionalities, this compound is poised to make significant contributions to various industries in the coming years.